5-Octyl-α-ketoglutarate
5-Octyl-α-ketoglutarate
In addition to its role in the Krebs cycle, α-ketoglutarate (2-oxoglutarate) has roles as a substrate or modulator of enzymes. 5-Octyl-α-ketoglutarate, also known as α-ketoglutarate octyl ester, is a stable, cell-permeable molecule that generates free α-ketoglutarate upon hydrolysis of the ester bond by cytoplasmic esterases. It is used in experiments to increase levels of intracellular α-ketoglutarate. 5-Octyl-α-ketoglutarate has been shown to modulate a variety of enzymes and signaling pathways, particularly in the context of glycolysis, hypoxia, and cancer.
Brand Name:
Vulcanchem
CAS No.:
1616344-00-3
VCID:
VC0048957
InChI:
InChI=1S/C13H22O5/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h2-10H2,1H3,(H,16,17)
SMILES:
CCCCCCCCOC(=O)CCC(=O)C(=O)O
Molecular Formula:
C13H22O5
Molecular Weight:
258.314
5-Octyl-α-ketoglutarate
CAS No.: 1616344-00-3
Reference Standards
VCID: VC0048957
Molecular Formula: C13H22O5
Molecular Weight: 258.314
| CAS No. | 1616344-00-3 |
|---|---|
| Product Name | 5-Octyl-α-ketoglutarate |
| Molecular Formula | C13H22O5 |
| Molecular Weight | 258.314 |
| IUPAC Name | 5-octoxy-2,5-dioxopentanoic acid |
| Standard InChI | InChI=1S/C13H22O5/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h2-10H2,1H3,(H,16,17) |
| Standard InChIKey | SZEOIQZPNSBRJC-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)CCC(=O)C(=O)O |
| Appearance | Assay:≥98%A film |
| Description | In addition to its role in the Krebs cycle, α-ketoglutarate (2-oxoglutarate) has roles as a substrate or modulator of enzymes. 5-Octyl-α-ketoglutarate, also known as α-ketoglutarate octyl ester, is a stable, cell-permeable molecule that generates free α-ketoglutarate upon hydrolysis of the ester bond by cytoplasmic esterases. It is used in experiments to increase levels of intracellular α-ketoglutarate. 5-Octyl-α-ketoglutarate has been shown to modulate a variety of enzymes and signaling pathways, particularly in the context of glycolysis, hypoxia, and cancer. |
| Synonyms | 2-Oxo-pentanedioic Acid 5-Octyl Ester; |
| PubChem Compound | 118311168 |
| Last Modified | Nov 11 2021 |
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